Cas no 1795418-94-8 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide
• CAS No: 1795418-94-8
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5367865
• Update Time: 2025-05-21

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide

• Inchi： 1S/C21H22N4O3/c1-24(2)17-7-5-6-15(10-17)21(26)23-16-11-22-25(12-16)13-18-14-27-19-8-3-4-9-20(19)28-18/h3-12,18H,13-14H2,1-2H3,(H,23,26)
• InChI Key： KQSBWLUHVRANOO-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)(=O)C1=CC=CC(N(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide

N-[1-(2,3-Dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide: A Comprehensive Overview

The compound N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide (CAS No. 1795418-94-8) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide is characterized by a pyrazole ring fused with a benzodioxin moiety and a dimethylamino-substituted benzamide group. The presence of the benzodioxin ring introduces unique electronic properties, while the pyrazole ring is known for its stability and reactivity in various chemical reactions. The dimethylamino group enhances the compound's ability to interact with biological systems, making it a valuable candidate for pharmacological studies.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. For instance, researchers have explored the potential of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-(dimethylamino)benzamide as a lead compound for developing new therapeutic agents. Its ability to modulate key biological pathways makes it a promising candidate for treating various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the benzodioxin ring is typically achieved through oxidation reactions, while the pyrazole ring is synthesized via cyclization reactions under specific conditions. The integration of these moieties with the dimethylamino benzamide group requires precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in recent research is the exploration of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yli]-benzamide's role in targeted drug delivery systems. Its structural flexibility allows for easy modification to enhance solubility and bioavailability, which are critical factors in pharmaceutical applications. Additionally, its ability to form stable complexes with various biomolecules has opened new avenues for its use in diagnostic tools and imaging agents.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For example, studies have demonstrated its potent inhibitory effects on kinases involved in cancer progression. Furthermore, its anti-inflammatory properties have been validated in preclinical models, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

The application of computational chemistry techniques has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed key interactions between this compound and target proteins, providing insights into its mechanism of action. These findings have been instrumental in guiding further optimization efforts to improve its efficacy and reduce potential side effects.

In conclusion, N-[1-(2,3-dihydro-benzodioxin-methy-pyrazol-yli)]benzamide (CAS No. 1795418-) represents a cutting-edge molecule with vast opportunities in drug discovery and materials science. Its unique structure and versatile properties make it a valuable asset for researchers seeking innovative solutions in these fields.